Cas no 473827-75-7 (Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 473827-75-7
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 3061384
• PubChem ID: 742067
• Update Time: 2025-06-15

Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• HMS1480C18
• ALBB-023690
• MFCD02855630
• CCG-109991
• AKOS001641385
• NCGC00332111-01
• LS-07481
• methyl 3,4-dimethyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• 5-thiazolecarboxylic acid, 2,3-dihydro-3,4-dimethyl-2-thioxo-, methyl ester
• AB01325999-02
• methyl3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• ChemDiv3_002526
• 473827-75-7
• methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• Methyl 3,4-dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• STK380841
• BRD-K31913494-001-01-3
• CS-0327218
• EU-0009484
• H34101
• Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C7H9NO2S2/c1-4-5(6(9)10-3)12-7(11)8(4)2/h1-3H3
• InChI Key： VFLRRXMFSGVOSJ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(C)=C1C(=O)OC)=S

Computed Properties

• Exact Mass: 203.00747088g/mol
• Monoisotopic Mass: 203.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Analysis of Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 473827-75-7)

Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 473827-75-7) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. The compound features a thioxo group and a carboxylate ester, making it a versatile intermediate for synthetic chemistry. Its unique structure has garnered attention in recent years due to its potential role in drug discovery and bioactive molecule synthesis.

In the context of current research trends, Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is often explored for its antimicrobial and anti-inflammatory properties. Researchers are investigating its derivatives as potential candidates for novel therapeutics, particularly in addressing antibiotic resistance—a pressing global health concern. The compound's thiazole core is known to interact with biological targets, making it a focal point for medicinal chemistry studies.

From an industrial perspective, this compound is valued for its role in fine chemical synthesis. Its ester functional group allows for further derivatization, enabling the creation of customized molecules for specific applications. For instance, it has been utilized in the development of advanced materials with tailored electronic or optical properties, aligning with the growing demand for smart materials in nanotechnology and electronics.

The synthesis of Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves multistep organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have prompted researchers to optimize its production using catalytic methods and environmentally friendly solvents, addressing sustainability concerns in chemical manufacturing.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research and industrial use. Its stability under standard storage conditions makes it a reliable reagent for laboratory applications, though proper handling protocols are recommended to maintain its integrity.

In the realm of computational chemistry, Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate has been the subject of molecular modeling studies to predict its reactivity and interactions. Such insights are invaluable for designing targeted molecular modifications, accelerating the discovery of compounds with enhanced bioactivity or material properties.

The compound's relevance extends to academic research, where it serves as a model substrate for studying heterocyclic reaction mechanisms. Its structural features provide a platform for exploring stereoelectronic effects and ring transformations, contributing to the broader understanding of organic chemistry principles.

As the scientific community continues to explore Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate, its applications are expected to expand into emerging fields such as bioconjugation chemistry and catalysis. With ongoing innovations in synthetic methodologies and analytical technologies, this compound remains a valuable asset for researchers and industries alike.